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Compound of Interest

Compound Name: 6-(2-Methoxyphenyl)nicotinic acid

Cat. No.: B1604400

This technical guide provides an in-depth analysis of the spectroscopic data for the compound
6-(2-Methoxyphenyl)nicotinic acid. Designed for researchers, scientists, and professionals in
drug development, this document offers a detailed examination of its Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. The interpretations herein
are based on established principles of spectroscopy and comparative analysis with the
constituent moieties of the molecule, namely nicotinic acid and anisole (methoxybenzene).

Introduction

6-(2-Methoxyphenyl)nicotinic acid is a bifunctional molecule incorporating a
pyridinecarboxylic acid (nicotinic acid) core and a methoxy-substituted phenyl ring. The spatial
arrangement of these two aromatic systems, linked by a carbon-carbon bond, dictates its
unique chemical and physical properties. Accurate structural elucidation through spectroscopic
methods is paramount for its application in medicinal chemistry and material science. This
guide provides a predictive but thorough analysis of its key spectroscopic features.

The molecular structure of 6-(2-Methoxyphenyl)nicotinic acid is presented below:
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Sample Preparation

Dissolve ~10 mg of 6-(2-Methoxyphenyl)nicotinic acid in ~0.7 mL of DMSO-ds.

A4

Add a small amount of TMS as an internal standard (0 ppm).

Y

Transfer the solution to a 5 mm NMR tube.

Instrumg 'nt Setup

Use a 500 MHz NMR spectrometer.

A4

Tune and shim the probe for the sample.

Y

Set the temperature to 298 K.

Data Ac‘ ;uisition

Acquire *H NMR spectrum with a sufficient number of scans for good signal-to-noise.

A

Acquire 3C NMR spectrum using a proton-decoupled pulse sequence.

Data Prvcessing

Apply Fourier transformation to the raw data.

\

Phase and baseline correct the spectra.

\

Calibrate the chemical shift scale to the TMS signal.

Y

Integrate the *H NMR signals and pick the peaks for both spectra.
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Key Fragments

[M - OH]*
m/z =212

[M - COOH]* further fragmentation > [CeH4aOCHs]*
m/z = 184 m/z = 107

M*
miz = 229 - *OCHs
[M - OCHs]*

cleavage of C-C bond m/z = 198

[CsHaN-COOH]*
m/z =123

Click to download full resolution via product page

« To cite this document: BenchChem. [Spectroscopic Characterization of 6-(2-
Methoxyphenyl)nicotinic Acid: A Technical Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1604400#spectroscopic-data-nmr-ir-ms-
of-6-2-methoxyphenyl-nicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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